Cas no 1261679-70-2 (3-(5'-(Difluoromethoxy)-2'-(trifluoromethyl)phenyl)propionaldehyde)

• Product Name: 3-(5'-(Difluoromethoxy)-2'-(trifluoromethyl)phenyl)propionaldehyde
• CAS No: 1261679-70-2
• MF: C₁₁H₉F₅O₂
• MW: 268.179980993271
• CID: 4988934
• Update Time: 2025-10-22

3-(5'-(Difluoromethoxy)-2'-(trifluoromethyl)phenyl)propionaldehyde Chemical and Physical Properties

Names and Identifiers

• 3-(5'-(Difluoromethoxy)-2'-(trifluoromethyl)phenyl)propionaldehyde

• Inchi： 1S/C11H9F5O2/c12-10(13)18-8-3-4-9(11(14,15)16)7(6-8)2-1-5-17/h3-6,10H,1-2H2
• InChI Key： JSLGVKMDZFNBJE-UHFFFAOYSA-N
• SMILES： FC(C1C=CC(=CC=1CCC=O)OC(F)F)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 18
• Rotatable Bond Count: 5
• Complexity: 267
• XLogP3: 3.4
• Topological Polar Surface Area: 26.3

Additional information on 3-(5'-(Difluoromethoxy)-2'-(trifluoromethyl)phenyl)propionaldehyde

Professional Introduction to 3-(5'-(Difluoromethoxy)-2'-(trifluoromethyl)phenyl)propionaldehyde (CAS No. 1261679-70-2)

3-(5'-(Difluoromethoxy)-2'-(trifluoromethyl)phenyl)propionaldehyde, with the CAS number 1261679-70-2, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and biotechnology. This compound, characterized by its intricate molecular structure, holds promise for various applications, particularly in the development of novel therapeutic agents and biochemical research.

The molecular framework of 3-(5'-(Difluoromethoxy)-2'-(trifluoromethyl)phenyl)propionaldehyde incorporates both fluorinated aromatic rings and an aldehyde functional group, which are critical features that contribute to its unique chemical properties. The presence of difluoromethoxy and trifluoromethyl substituents enhances its reactivity and stability, making it a valuable intermediate in synthetic chemistry. These characteristics have positioned this compound as a key player in the synthesis of complex molecules, including potential drug candidates.

In recent years, there has been a growing interest in fluorinated compounds due to their enhanced bioavailability, metabolic stability, and binding affinity. The introduction of fluorine atoms into organic molecules often leads to improved pharmacological properties, which has driven extensive research into fluorinated aldehydes like 3-(5'-(Difluoromethoxy)-2'-(trifluoromethyl)phenyl)propionaldehyde. Current studies highlight its potential role in the synthesis of kinase inhibitors, which are crucial in treating various cancers and inflammatory diseases. The aldehyde group in this compound serves as a versatile handle for further functionalization, enabling the creation of diverse pharmacophores.

The synthesis of 3-(5'-(Difluoromethoxy)-2'-(trifluoromethyl)phenyl)propionaldehyde involves multi-step organic reactions that require precise control over reaction conditions. Advanced synthetic methodologies, such as cross-coupling reactions and palladium-catalyzed transformations, have been employed to achieve high yields and purity. These synthetic strategies not only underscore the compound's complexity but also demonstrate the sophistication of modern chemical synthesis techniques.

One of the most compelling aspects of this compound is its utility in medicinal chemistry. Researchers have leveraged its structural features to develop novel molecules with targeted biological activities. For instance, derivatives of 3-(5'-(Difluoromethoxy)-2'-(trifluoromethyl)phenyl)propionaldehyde have shown promise in preclinical studies as inhibitors of specific enzymes implicated in disease pathways. The fluorinated aromatic rings contribute to optimal interactions with biological targets, enhancing the efficacy and selectivity of potential therapeutic agents.

The pharmacokinetic profile of compounds derived from 3-(5'-(Difluoromethoxy)-2'-(trifluoromethyl)phenyl)propionaldehyde is another area of active investigation. Studies indicate that the presence of fluorine atoms can significantly influence metabolic pathways, leading to improved drug persistence and reduced side effects. This has made fluorinated aldehydes like this one attractive for drug development, as they offer a balance between potency and safety.

In addition to pharmaceutical applications, 3-(5'-(Difluoromethoxy)-2'-(trifluoromethyl)phenyl)propionaldehyde finds utility in agrochemical research. Its structural motifs are reminiscent of natural products that exhibit bioactivity against pests and pathogens. By incorporating this compound into synthetic frameworks, scientists aim to develop next-generation agrochemicals with enhanced environmental compatibility and efficacy.

The future prospects for 3-(5'-(Difluoromethoxy)-2'-(trifluoromethyl)phenyl)propionaldehyde are vast and multifaceted. As research continues to uncover new synthetic routes and biological applications, this compound is poised to play an increasingly significant role in both academic and industrial settings. Collaborative efforts between chemists, biologists, and pharmacologists will be essential to fully realize its potential in advancing human health and agricultural productivity.